Cas no 152246-49-6 (4H-1-Benzopyran-4-one,7-hydroxy-3-(8-hydroxy-7-methoxy-2,2-dimethyl-2H-1-benzopyran-5-yl)-)

• Product Name: 4H-1-Benzopyran-4-one,7-hydroxy-3-(8-hydroxy-7-methoxy-2,2-dimethyl-2H-1-benzopyran-5-yl)-
• CAS No: 152246-49-6
• MF: C₂₁H₁₈O₆
• MW: 366.364026546478
• CID: 204714
• Update Time: 2024-03-01

4H-1-Benzopyran-4-one,7-hydroxy-3-(8-hydroxy-7-methoxy-2,2-dimethyl-2H-1-benzopyran-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,7-hydroxy-3-(8-hydroxy-7-methoxy-2,2-dimethyl-2H-1-benzopyran-5-yl)-
• PiscisoflavoneD
• 7,4'-Dihydroxy-5'-methoxy-6'',6''-dimethylpyrano[2'',3'':3',2']isoflavone

• Inchi： 1S/C21H18O6/c1-21(2)7-6-12-14(9-17(25-3)19(24)20(12)27-21)15-10-26-16-8-11(22)4-5-13(16)18(15)23/h4-10,22,24H,1-3H3
• InChI Key： DKSRZQWUVBJELX-UHFFFAOYSA-N
• SMILES： C1OC2=CC(O)=CC=C2C(=O)C=1C1=C2C(=C(O)C(OC)=C1)OC(C)(C)C=C2

Computed Properties

• Exact Mass: 366.11034
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• XLogP3: 2.18

Experimental Properties

• PSA: 85.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 2'-prenylated isoflavones